Cas no 1805401-47-1 (2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1805401-47-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4809994
• Update Time: 2025-08-05

2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-7-6(8(11)12)3(1-5(14)15)4(10)2-13-7/h2,8H,1H2,(H,14,15)
• InChI Key： VMXKZTFBIVLRSW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

Professional Introduction to 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic Acid (CAS No. 1805401-47-1)

2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid, with the CAS number 1805401-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of bromine, difluoromethyl, and fluoro substituents, make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid molecule exhibits a high degree of functional diversity, which is attributed to its aromatic pyridine core and the electron-withdrawing nature of the substituents. The bromine atom at the 2-position provides a reactive site for further functionalization, while the difluoromethyl group enhances metabolic stability and bioavailability. These characteristics make it an attractive building block for the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in developing novel compounds that target inflammatory and immunological pathways. The< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid has been explored as a precursor in the synthesis of molecules that modulate immune responses. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory cytokines and mediators, making them prime targets for therapeutic intervention.

Moreover, the< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid has found applications in the development of agrochemicals. Its structural motifs are reminiscent of natural products that exhibit potent biological activity against pests and pathogens. Researchers have utilized this compound as a scaffold to design novel pesticides with improved efficacy and environmental safety. The fluorinated substituents contribute to the compound's stability under various environmental conditions, enhancing its practicality in agricultural settings.

The synthesis of< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a pyridine derivative followed by selective fluorination at specific positions. The introduction of the difluoromethyl group often requires advanced techniques such as metal-catalyzed cross-coupling reactions or electrochemical fluorination. These synthetic strategies not only showcase the versatility of current methodologies but also underscore the importance of< strong>CAS No. 1805401-47-1 as a key intermediate in industrial-scale production.

In academic research, the< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid has been employed in studies aimed at understanding molecular recognition processes. Its rigid pyridine core serves as a scaffold for designing ligands that interact with biological targets such as receptors and enzymes. By modifying different substituents on the molecule, researchers can fine-tune these interactions to achieve desired pharmacological effects. This approach has led to significant advancements in drug discovery, particularly in the identification of lead compounds for further optimization.

The< strong>2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid, with its unique structural features, also plays a crucial role in computational chemistry studies. Molecular modeling techniques have been used to predict how this compound might behave within biological systems. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug development process. The accuracy of these predictions relies heavily on having a precise understanding of the molecular structure and reactivity patterns.

In conclusion, 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1805401-47-1) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it an indispensable tool for researchers seeking to develop novel therapeutics and sustainable agricultural solutions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing global health and environmental challenges.